Cas no 26018-78-0 (Benzo[b]thiophene,6-ethoxy-)
![Benzo[b]thiophene,6-ethoxy- structure](https://www.kuujia.com/scimg/cas/26018-78-0x500.png)
Benzo[b]thiophene,6-ethoxy- structure
Product name:Benzo[b]thiophene,6-ethoxy-
Benzo[b]thiophene,6-ethoxy- Chemical and Physical Properties
Names and Identifiers
-
- Benzo[b]thiophene,6-ethoxy-
- 1-benzothiophen-6-yl ethyl ether
- 6-Aethoxybenzo< b> thiophen
- 6-ethoxy-benzo[b]thiophene
- 6-Ethoxy-benzothiophen
- AC1L6KNP
- AC1Q582E
- AR-1C1625
- CTK4F6939
- NSC108919
- SureCN827195
- NSC-108919
- 6-ethoxybenzothio-phene
- DTXSID50296350
- SCHEMBL827195
- 26018-78-0
- NSC 108919
-
- Inchi： InChI=1S/C10H10OS/c1-2-11-9-4-3-8-5-6-12-10(8)7-9/h3-7H,2H2,1H3
- InChI Key： CTZIOFMIHKGJHZ-UHFFFAOYSA-N
- SMILES： C(OC1=CC2SC=CC=2C=C1)C
Computed Properties
- Exact Mass: 178.0453
- Monoisotopic Mass: 178.04523611g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 149
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 37.5Ų
Experimental Properties
- PSA: 9.23
Benzo[b]thiophene,6-ethoxy- Related Literature
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Ganesh N. Nawale,Saeed Bahadorikhalili,Pallabi Sengupta,Sandeep Kadekar,Subhrangsu Chatterjee,Oommen P. Varghese Chem. Commun., 2019,55, 9112-9115
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Dhanshri C. Juvale,Vishal V. Kulkarni,Hemantkumar S. Deokar,Nilesh K. Wagh,Subhash B. Padhye,Vithal M. Kulkarni Org. Biomol. Chem., 2006,4, 2858-2868
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Dilidaer Yusufu,Ri Han,Andrew Mills Analyst, 2020,145, 4124-4129
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Tsz-Ki Lau,Philip C. Y. Chow,Ningning Wu,Dan Su,Huifeng Meng,Chao Ma,Tao Liu,Xinhui Zou,Kam Sing Wong,Xinhui Lu,He Yan J. Mater. Chem. A, 2020,8, 3676-3685
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Chuanchuan Fan,Ziyang Xu,Tengling Wu,Chunyan Cui,Yang Liu,Bo Liu,Jianhai Yang,Wenguang Liu Biomater. Sci., 2021,9, 5116-5126
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Tanja Knaus,Vasilis Tseliou,Luke D. Humphreys,Nigel S. Scrutton,Francesco G. Mutti Green Chem., 2018,20, 3931-3943
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Yasuhito Sugano,Mun'delanji C. Vestergaard,Masato Saito,Eiichi Tamiya Chem. Commun., 2011,47, 7176-7178
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Jianzhong Wu,De-en Jiang,Zhehui Jin,Douglas Henderson Soft Matter, 2011,7, 11222-11231
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Jose L. Garcia-Cordero,Sebastian J. Maerkl Lab Chip, 2014,14, 2642-2650
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Joscelyn C. Mejías,Michael R. Nelson,Olivia Liseth,Krishnendu Roy Lab Chip, 2020,20, 3601-3611
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